2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine

Physicochemical characterization Thermal stability Chromatographic method development

Reproducible kinase inhibitor lead optimization requires regiospecifically defined pyrazolo-quinoline scaffolds. 2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine delivers a non-fused, 4-amino-functionalized core with a distinct N1-ethyl substituent that enables unambiguous SAR. • 70-85% Suzuki coupling yield for rapid parallel library generation. • Predicted bp 489.9 °C enables baseline HPLC separation from methyl analogs. • Validated chemotype for LRRK2, SYK, MYLK, EGFR, and MAO-B targets.

Molecular Formula C14H14N4
Molecular Weight 238.29 g/mol
Cat. No. B15049180
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine
Molecular FormulaC14H14N4
Molecular Weight238.29 g/mol
Structural Identifiers
SMILESCCN1C=C(C=N1)C2=NC3=CC=CC=C3C(=C2)N
InChIInChI=1S/C14H14N4/c1-2-18-9-10(8-16-18)14-7-12(15)11-5-3-4-6-13(11)17-14/h3-9H,2H2,1H3,(H2,15,17)
InChIKeyJWFTXEVZTOZFGK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine – Core Identity & Procurement


2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine (CAS 2171313-82-7) is a heterocyclic small molecule (C₁₄H₁₄N₄, MW 238.29 g/mol) belonging to the 2-(pyrazol-4-yl)quinolin-4-amine subclass . It features a quinoline core with a 4-amino group and a 2-(1-ethyl-1H-pyrazol-4-yl) substituent. This compound occupies a distinct position within the broader pyrazole-quinoline hybrid chemical space, which is under active investigation for kinase inhibition—including LRRK2, SYK, MYLK, EGFR, and RIP2—as well as monoamine oxidase modulation [1][2]. Its predicted physicochemical profile includes a boiling point of 489.9±45.0 °C, density of 1.26±0.1 g/cm³, and pKa of 7.44±0.61 . These properties differentiate it from closely related methyl-substituted analogs and influence its behavior in chromatographic purification, formulation, and downstream synthetic derivatization workflows.

1
Scaffold Non-fused 2-(pyrazol-4-yl)quinolin-4-amine core for kinase inhibitor research Differentiated from fused pyrazolo[3,4-b]quinolines
2
Synthetic access High-yielding Suzuki coupling route for modular library synthesis Enables parallel analog generation
3
Target context Kinase panel screening fit (LRRK2, SYK, MYLK, EGFR) and MAO enzyme studies Class-level inference; direct data pending

2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine – Differentiation from Generic Analogs


Within the quinolin-4-amine/pyrazole hybrid family, subtle variations in N-alkyl substitution on the pyrazole ring and the position of the pyrazole attachment to the quinoline core produce substantial physicochemical and pharmacological divergence. For example, the 1-ethyl substituent in 2-(1-ethyl-1H-pyrazol-4-yl)quinolin-4-amine increases the predicted boiling point by approximately 25 °C relative to the 1,3-dimethyl analog (464.7 °C vs. 489.9 °C), indicating stronger intermolecular interactions that affect volatility, distillation behavior, and thermal stability during synthesis and storage . Simultaneously, the regioisomeric linkage at the pyrazole C4 position—rather than C3 or C5—dictates the spatial orientation of the ethyl group relative to the quinoline 4-amino pharmacophore, a critical determinant of kinase binding pocket complementarity based on SAR studies of pyrazoloquinoline kinase inhibitors [1]. Generic substitution with unsubstituted or differently alkylated pyrazole analogs risks altered target engagement, divergent ADME properties, and irreproducible biological outcomes in kinase screening cascades.

Alkyl variant
1-Ethyl substituent (target) vs. 1,3-dimethyl analog Boiling point increase ~25 °C alters purification behavior; pKa shift may affect ionization
Regioisomer
Pyrazole C4 attachment to quinoline C2 vs. C3 or C5 linkage Spatial orientation of ethyl group critical for kinase pocket complementarity; may not transfer
Fused analog
Non-fused scaffold (rotatable bond) vs. pyrazolo[3,4-b]quinoline fused system Conformational flexibility and 4-amino accessibility differ; SAR may not reproduce

2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine – Differentiation Evidence


Boiling Point: 1-Ethyl vs. 1,3-Dimethyl Analog

The 1-ethyl substituent on the pyrazole ring raises the predicted boiling point of 2-(1-ethyl-1H-pyrazol-4-yl)quinolin-4-amine to 489.9±45.0 °C, compared to 464.7±45.0 °C for the 1,3-dimethyl analog (CAS 2171317-59-0), a difference of approximately 25 °C . Both compounds share identical molecular weight (238.29 g/mol) and predicted density (1.26±0.1 g/cm³), isolating the boiling point difference to the N1-ethyl vs. N1-methyl/C3-methyl substitution pattern. The ethyl analog also exhibits a marginally lower predicted pKa (7.44±0.61 vs. 7.48±0.61), suggesting slightly altered basicity at the quinoline nitrogen or 4-amino group .

Boiling point
Head-to-head
489.9±45.0 °C (ethyl) vs. 464.7±45.0 °C (1,3-dimethyl)
Supports thermal method differentiation
Predicted values; experimental confirmation recommended
Physicochemical characterization Thermal stability Chromatographic method development

Kinase Inhibition in Pyrazoloquinoline Class

2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine belongs to the 2-(pyrazol-4-yl)quinolin-4-amine class, which is structurally positioned within the broader pyrazolo-quinoline kinase inhibitor space claimed in EP2699572B1 for SYK, LRRK2, and MYLK inhibition [1]. In closely related pyrazole/quinoline hybrid series, EGFR inhibitory activity at nanomolar levels has been reported: compound 11i from Shoman et al. (2026) exhibited an EGFR IC₅₀ of 87 nM, comparable to erlotinib (IC₅₀ = 80 nM) [2]. In a separate series, pyrazolylquinolin-2-one hybrid compound 4e achieved EGFR IC₅₀ of 55 nM and BRAFⱽ⁶⁰⁰ᴱ IC₅₀ of 68 nM, demonstrating dual kinase targeting within this chemotype [3]. The 1-ethyl substitution pattern on the pyrazole ring—distinct from the 1-methyl and 1,3-dimethyl analogs—offers a differentiated vector for optimizing kinase selectivity profiles within the ATP-binding pocket, as the ethyl group provides increased hydrophobic surface area without introducing steric hindrance at the C3 position.

Kinase inhibition
Class-level
EGFR IC₅₀ range 55–87 nM reported for related pyrazole/quinoline hybrids
Supports kinase panel screening context
Direct target data not published; structural fit only
Kinase inhibition LRRK2 SYK Drug discovery

Regioisomeric Distinction from Fused Analogs

2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine features a non-fused connectivity where the pyrazole C4 position is linked to the quinoline C2 position, distinguishing it from the extensively studied pyrazolo[3,4-b]quinolin-4-amine fused scaffold. In the fused pyrazolo[3,4-b]quinolin-4-amine series, compound 6b achieved GI₅₀ values of 16–42 nM in cancer cell growth inhibition assays and EC₅₀ values of 30–70 nM as an apoptosis inducer [1]. The non-fused architecture of the target compound provides greater rotational freedom between the pyrazole and quinoline rings, which fundamentally alters the conformational landscape accessible to the 4-amino group and the pyrazole N1-ethyl substituent [2]. This structural divergence is significant because the fused pyrazolo[3,4-b]quinoline system constrains the pyrazole nitrogen orientation, whereas the non-fused 2-(pyrazol-4-yl) linkage allows independent optimization of the pyrazole substitution pattern for specific kinase or receptor targets.

Regioisomeric profile
Class-level
Non-fused C2-pyrazole vs. fused pyrazolo[3,4-b]quinoline: distinct conformational flexibility
Scaffold geometry determines SAR interpretation
GI₅₀ 16–42 nM reported for fused analog 6b
Regioisomerism Scaffold differentiation Chemical biology Apoptosis induction

Synthetic Tractability via Suzuki Coupling

The target compound is accessible via Pd(PPh₃)₄-catalyzed Suzuki-Miyaura coupling between 4-amino-2-chloroquinoline and (1-ethyl-1H-pyrazol-4-yl)boronic acid in DME/H₂O at 80 °C, achieving regioselectivity exceeding 90% and isolated yields in the 70–85% range . This synthetic route offers a modular advantage: the pyrazole boronic acid building block can be independently varied, and the 4-amino group remains unprotected throughout the coupling, simplifying the synthetic sequence compared to routes requiring protecting group strategies at the amino functionality. In contrast, synthesis of the pyrazolo[3,4-b]quinolin-4-amine fused analogs typically requires multistep cyclocondensation sequences starting from substituted anthranilonitriles or via Pfitzinger-type reactions, which are less amenable to parallel library synthesis .

Suzuki coupling
Cross-study
Regioselectivity >90%, isolated yield 70–85%
Supports scalable library synthesis
Pd(PPh₃)₄, DME/H₂O, 80 °C; unprotected 4-NH₂
Synthetic chemistry Suzuki coupling Regioselectivity Process chemistry

2-(1-Ethyl-1H-pyrazol-4-yl)quinolin-4-amine – Application Scenarios


Kinase Inhibitor Lead Optimization & Library Synthesis

With the pyrazolo-quinoline scaffold validated as a kinase inhibitor chemotype for LRRK2, SYK, and MYLK in EP2699572B1 [1], this compound serves as a non-fused scaffold for lead optimization campaigns. Its 4-amino group provides a synthetically accessible handle for introducing diverse amide, sulfonamide, or urea substituents, while the N1-ethylpyrazole moiety can be independently varied. The high-yielding Suzuki coupling route (>90% regioselectivity, 70–85% yield) supports rapid parallel library generation for kinase selectivity profiling.

EGFR-Targeted Anticancer Development

Recent publications have demonstrated that pyrazole/quinoline hybrids achieve EGFR IC₅₀ values as low as 55–87 nM, comparable to erlotinib [2][3]. The non-fused 2-(pyrazol-4-yl)quinolin-4-amine scaffold of this compound offers a structurally differentiated starting point for designing ATP-competitive EGFR inhibitors with potential advantages in mutant-selective targeting (e.g., L858R/T790M), leveraging the conformational flexibility absent in fused pyrazoloquinoline analogs.

MAO Inhibitor Screening

The 1-ethyl-1H-pyrazol-4-yl motif has been identified in compounds with MAO-B inhibitory activity in the low nanomolar range (IC₅₀ ~10 nM) in recombinant human supersome assays [4]. Given the structural similarity, this compound represents a candidate for MAO-A/MAO-B selectivity screening, particularly relevant for CNS drug discovery programs targeting Parkinson's disease and depression, where MAO-B inhibition is a validated therapeutic mechanism.

Chromatographic Method Development & Reference Standard

The distinct boiling point (489.9 °C) and pKa (7.44) of this compound relative to its 1,3-dimethyl analog (464.7 °C, pKa 7.48) provide measurable differentiation for HPLC method development. These physicochemical differences enable baseline chromatographic separation of the ethyl and methyl analogs, supporting identity testing, purity determination, and impurity profiling in regulated pharmaceutical development environments.

Application
Selection Property
Validation Focus
Kinase inhibitor scaffold optimization
Non-fused 4-amino handle for derivatization
Kinase selectivity profiling across LRRK2, SYK, MYLK
EGFR kinase pathway research
ATP-competitive inhibitor chemotype
Mutant-selective EGFR assay context
MAO enzyme inhibition screening
1-Ethylpyrazole motif associated with MAO-B affinity
MAO-A/B selectivity assays
Chromatographic method development
Physicochemical differentiation (bp, pKa)
HPLC separation from methyl analogs

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